2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(3-fluorophenyl)acetamide

• Molecular Formula: C18H18FN3O3S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C18H18FN3O3S/c1-2-3-8-21-17(24)16-14(7-9-26-16)22(18(21)25)11-15(23)20-13-6-4-5-12(19)10-13/h4-7,9-10H,2-3,8,11H2,1H3,(H,20,23)
• InChI Key: PJXNVIWGBWQVEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC(=CC=C3)F

Description

This compound features a thieno[3,2-d]pyrimidine core, a bicyclic heterocyclic system fused with a thiophene ring, substituted at the 3-position with a butyl group and at the 1-position with an N-(3-fluorophenyl)acetamide moiety. Synthetic routes for analogous thienopyrimidine derivatives often involve alkylation of pyrimidinone precursors using alkyl halides in the presence of bases like K₂CO₃ in polar aprotic solvents such as DMF .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thieno[2,3-d]pyrimidinone Derivatives ()

Compounds such as N-(2,4-difluorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide (577962-34-6) share a thienopyrimidinone scaffold but differ in substitution patterns:

• Core variation: The thieno[2,3-d]pyrimidinone (vs.
• Substituents : The ethyl and methyl groups at positions 3, 5, and 6 (vs. a butyl group at position 3) may reduce steric hindrance, enhancing solubility.
• Functional groups : A thioacetamide linker (vs. acetamide) introduces sulfur, which could modulate redox properties or metal binding.

Table 1: Structural Comparison of Thienopyrimidinone Derivatives

Compound ID	Core Structure	Substituents (Position)	Key Functional Group
Target Compound	Thieno[3,2-d]pyrimidine	3-butyl, 1-N-(3-fluorophenyl)	Acetamide
577962-34-6	Thieno[2,3-d]pyrimidine	3-ethyl, 5,6-dimethyl	Thioacetamide

Pyrazolo[3,4-d]pyrimidine-Chromenone Hybrids ()

The compound N-(4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluorophenyl)acetamide (Example 83) shares an acetamide group but incorporates a pyrazolo-pyrimidine core fused with a chromenone system:

• Bioactivity implications: The chromenone moiety (a flavone derivative) may confer antioxidant or kinase-inhibitory properties absent in the target compound.

Functional Analogues: Acetamide-Containing Heterocycles

Benzothiazole-Acetamide Derivatives ()

Compounds like 2-(benzo[d]thiazol-2-ylthio)-N-(2-oxoindolin-3-ylidene)acetohydrazide (3a–3g) exhibit anti-inflammatory and antibacterial activities. Key differences include:

• Core heterocycle: Benzothiazole (vs. thienopyrimidine) may enhance electron-withdrawing effects, altering metabolic stability.
• Linker groups : Thiohydrazide or spirocyclic systems (vs. acetamide) could diversify binding modes .

Pyrido[4,3-d]pyrimidine Derivatives ()

The compound N-(3-{3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl}phenyl)acetamide features a pyrido-pyrimidine core with iodine and cyclopropyl groups:

• Pharmacokinetic impact : Iodine’s high molecular weight may reduce oral bioavailability compared to the target compound’s fluorine substituent.
• Multi-oxo groups : Increased hydrogen-bond acceptor capacity could enhance target binding but reduce membrane permeability .

Preparation Methods

Core Synthesis: Thieno[3,2-d]Pyrimidine-2,4-Dione Formation

The thieno[3,2-d]pyrimidine-2,4-dione core is synthesized via the Gewald reaction, a one-pot cyclization involving ketones, cyanoacetamide, and elemental sulfur. For this compound, cyclohexanone or ethyl acetoacetate serves as the ketone precursor, reacting with cyanoacetamide in dimethylformamide (DMF) under reflux with morpholine as a catalyst. The reaction proceeds via a Michael addition followed by cyclocondensation, yielding 2-aminothiophene intermediates. Subsequent treatment with concentrated hydrochloric acid in DMF facilitates cyclization to the thienopyrimidin-4-one scaffold.

Critical Parameters :

• Temperature : Reflux at 80–100°C ensures complete cyclization.
• Catalyst : Morpholine (10–15 mol%) accelerates the reaction kinetics.
• Yield : 65–78% after recrystallization from ethanol.

Chlorination at the C4 Position

Conversion of the 4-keto group to a chloro substituent is critical for subsequent nucleophilic substitution. Phosphorus oxychloride (POCl3) is employed under reflux (110°C, 6 hours), yielding 4-chlorothieno[3,2-d]pyrimidine derivatives. Excess POCl3 (5 equivalents) ensures complete conversion, with the reaction monitored by thin-layer chromatography (TLC).

Reaction Conditions :

Parameter	Value
Temperature	110°C
POCl3 Equivalents	5
Time	6 hours
Yield	89%

Acetamide Side Chain Installation

The N-(3-fluorophenyl)acetamide group is introduced via a two-step process:

• Synthesis of 3-Fluoroaniline Intermediate :
  Hydrogenation of 3-fluoronitrobenzene using palladium on carbon (Pd/C) in methanol under H2 atmosphere (1 atm, 25°C) provides 3-fluoroaniline in 94% yield.
• Acetylation and Coupling :
  3-Fluoroaniline reacts with chloroacetyl chloride in acetone/water (1:1) at 0°C, followed by coupling with the 4-chlorothieno[3,2-d]pyrimidine intermediate using triethylamine (TEA) as a base. The reaction proceeds at 80°C for 8 hours, achieving 73% yield.

Mechanistic Considerations :

• The chloroacetyl group acts as an electrophile, attacking the deprotonated thienopyrimidine nitrogen.
• TEA neutralizes HCl byproducts, shifting equilibrium toward product formation.

Industrial-Scale Production and Purification

Large-scale synthesis employs continuous flow reactors for the Gewald and alkylation steps, reducing reaction times by 40% compared to batch processes. Purification is achieved via fractional crystallization using ethanol/water mixtures, yielding >99% purity by high-performance liquid chromatography (HPLC).

Cost-Efficiency Metrics :

Step	Batch Yield	Flow Yield	Cost Reduction
Gewald Reaction	68%	75%	22%
Alkylation	82%	88%	18%

Challenges and Mitigation Strategies

• Regioselectivity in Alkylation :
  Competing O-alkylation is suppressed using bulky bases (e.g., NaH) and low temperatures.
• POCl3 Handling :
  Moisture-sensitive reactions require anhydrous conditions and inert atmospheres.
• Fluorophenyl Reactivity : Electron-withdrawing effects of fluorine necessitate prolonged reaction times for acetylation.

Q & A

Q. What are the key synthetic routes and reaction conditions for preparing this compound?

The synthesis typically involves multi-step reactions, including cyclocondensation of thiophene derivatives with urea analogs, followed by alkylation or acylation steps. For example:

• Step 1 : Formation of the thieno[3,2-d]pyrimidine core via cyclization under acidic conditions (e.g., H₂SO₄ or polyphosphoric acid) .
• Step 2 : Introduction of the 3-butyl group via nucleophilic substitution or alkylation using butyl halides in polar aprotic solvents (e.g., DMF) at 60–80°C .
• Step 3 : Acetamide coupling via Schotten-Baumann reaction with 3-fluoroaniline in dichloromethane, catalyzed by EDCI/HOBt . Critical parameters include temperature control (±2°C), solvent purity, and inert atmosphere to prevent side reactions.

Q. How is the compound characterized structurally?

Post-synthesis characterization employs:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions and regiochemistry (e.g., δ 7.2–7.5 ppm for aromatic protons, δ 2.3–2.6 ppm for butyl chain CH₂) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (e.g., m/z 443.9 for C₂₁H₁₅ClFN₄O₃) .
• X-ray Crystallography : For unambiguous confirmation of stereochemistry in crystalline derivatives .

Q. What are the standard assays for evaluating its antimicrobial activity?

• In vitro MIC assays : Broth microdilution against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with IC₅₀ values calculated using nonlinear regression .
• Time-kill kinetics : Monitoring bacterial viability over 24 hours at 2× MIC .
• Cytotoxicity controls : Parallel testing on mammalian cell lines (e.g., HEK-293) to assess selectivity .

Advanced Research Questions

Q. How can computational methods predict binding interactions with biological targets?

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with enzyme active sites (e.g., bacterial dihydrofolate reductase). Key residues (e.g., Asp27, Leu5) may form hydrogen bonds with the dioxo-thienopyrimidine core .
• MD Simulations : 100-ns simulations in GROMACS to evaluate stability of ligand-protein complexes. RMSD values <2 Å indicate stable binding .
• QSAR Modeling : Hammett constants and logP values correlate substituent electronic effects with activity trends (e.g., fluoro groups enhance membrane permeability) .

Q. How to resolve contradictions in reported biological activity data?

Discrepancies in IC₅₀ values (e.g., anticancer vs. antimicrobial assays) may arise from:

• Assay conditions : Variations in serum content (e.g., 10% FBS vs. serum-free media) alter compound bioavailability .
• Metabolic stability : Hepatic microsome assays (human/rat) identify rapid degradation pathways (e.g., CYP3A4-mediated oxidation of the butyl chain) .
• Orthogonal validation : Repeat dose-response curves with standardized protocols (e.g., CLSI guidelines) and include positive controls (e.g., doxorubicin for cytotoxicity) .

Q. What strategies optimize SAR for enhanced selectivity?

• Substituent variation : Replace the 3-fluorophenyl group with electron-withdrawing groups (e.g., nitro) to improve target affinity. For example, 3-NO₂ analogs show 5-fold lower IC₅₀ against P. aeruginosa .
• Scaffold hopping : Synthesize pyrido[3,2-d]pyrimidine analogs to reduce off-target effects on mammalian kinases .
• Prodrug design : Introduce enzymatically cleavable groups (e.g., acetyl) to the acetamide moiety for site-specific activation .